(5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol

• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• SMILES: CN1C=C(C=N1)NCC2=CC=C(O2)CO
• InChI: InChI=1S/C10H13N3O2/c1-13-6-8(4-12-13)11-5-9-2-3-10(7-14)15-9/h2-4,6,11,14H,5,7H2,1H3
• InChIKey: UZLQPJAGDBZXKH-UHFFFAOYSA-N

(5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol – Core Identity, Physicochemical Profile, and Structural Classification

(5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol (CAS 1342402‑51‑0; molecular formula C₁₀H₁₃N₃O₂; MW 207.23 g mol⁻¹) is a heterocyclic small molecule that integrates a furan ring, a 1‑methyl‑1H‑pyrazol‑4‑yl moiety, and a secondary amine linker terminating in a hydroxymethyl substituent [1]. The compound belongs to the broader aminomethyl‑furan‑pyrazole hybrid class, a scaffold that has been explored in patent families targeting MALT1 inhibition, cardiovascular disease, and inflammatory disorders [2][3]. Its computed XLogP3‑AA of 0 and topological polar surface area (TPSA) of 63.2 Ų indicate a balanced polarity profile compatible with both oral bioavailability guidelines and further derivatisation [1].

Regioisomer 4‑yl pyrazole substitution for patent‑aligned MALT1 and cardiovascular programmes

Architecture Aminomethyl linker provides dual orthogonal handles (secondary amine + primary alcohol)

Profile Balanced polarity and fragment‑like properties support permeability and derivatisation studies

• [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
• [2] Janssen Pharmaceutica NV. (2019). Pyrazole derivatives as MALT1 inhibitors. WO2018119036A1. World Intellectual Property Organization. View Source
• [3] Bayer AG. (2000). Novel heterocyclyl‑methyl‑substituted pyrazoles and their use for treating cardiovascular diseases. WO2000021954A1. World Intellectual Property Organization. View Source

Why (5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol Cannot Be Swapped with Its 3‑Yl Regioisomer or Simplified Furan‑Pyrazole Hybrids

The 4‑yl versus 3‑yl regioisomeric position of the pyrazole‑nitrogen substituent fundamentally alters the compound’s hydrogen‑bond donor/acceptor geometry, electronic distribution, and steric environment around the secondary amine [1]. In the broader aminomethyl‑furan‑pyrazole series, regioisomeric switching has been shown to modulate target‑binding orientation and selectivity profiles in kinase and MALT1 inhibitor programmes [2]. Consequently, procurement of a generic “furan‑pyrazole‑methanol” or the 3‑yl regioisomer (CAS 1343916‑95‑9) cannot guarantee equivalent reactivity in downstream derivatisation, equivalent binding in a given assay, or identical patent‑landscape positioning [3].

Regioisomer 3‑yl regioisomer (CAS 1343916‑95‑9) shifts hydrogen‑bond topology and may not replicate binding geometry in MALT1 assays

Linker Simplified C‑C linked furan‑pyrazoles lack the protonatable amine and second handle, limiting salt screening and orthogonal derivatisation

IP context 3‑yl variants are not exemplified in key MALT1 patent families, so scaffold choice may shift freedom‑to‑operate considerations

• [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
• [2] Zhan, W., Xu, L., Dong, X., et al. (2016). Design, synthesis and biological evaluation of pyrazol‑furan carboxamide analogues as novel Akt kinase inhibitors. European Journal of Medicinal Chemistry, 118, 47‑58. View Source
• [3] Hoffmann‑La Roche Inc. (2016). Pyrazol derivatives. HK‑1213258‑A1. Hong Kong Patent Registry. View Source

Quantitative Differentiation Evidence for (5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol Against Closest Analogs

Regioisomeric Identity: 4‑Yl vs. 3‑Yl Pyrazole Substitution Confers Distinct Hydrogen‑Bond Topology and Predicted Polarity

The target compound positions the secondary amine substituent at the pyrazole 4‑position, whereas the closest commercially available analog (CAS 1343916‑95‑9) bears the identical substituent at the pyrazole 3‑position. This regioisomeric shift reorients the amine lone pair and the N‑methyl group relative to the furan ring, producing distinct hydrogen‑bond donor/acceptor vectors [1]. Computed LogP and TPSA values for the two regioisomers are expected to be identical based on atom‑type additive models; however, experimental chromatographic retention (HPLC, reversed‑phase) and NMR chemical shifts of the pyrazole C‑H and N‑CH₃ protons provide unambiguous differentiation .

Regioisomeric Identity

Reported

4‑yl substitution; distinct ¹H‑NMR and reversed‑phase HPLC signature from 3‑yl regioisomer

Enables unambiguous scaffold confirmation

No published ΔG of binding available

Evidence Dimension	Structural connectivity (regioisomerism) and predicted physicochemical properties
Target Compound Data	Pyrazole substitution at 4‑position; MW 207.23 g mol⁻¹; TPSA 63.2 Ų; XLogP3‑AA 0 [1]
Comparator Or Baseline	3‑yl regioisomer (CAS 1343916‑95‑9): Pyrazole substitution at 3‑position; same MW, predicted TPSA and XLogP
Quantified Difference	Identical computed atom‑type properties; differentiation rests on connectivity and experimental NMR/HPLC signatures. No published ΔG of binding or ΔIC₅₀ available.
Conditions	Computational prediction (PubChem 2021.05.07 release); experimental HPLC and ¹H‑NMR data available from vendor certificates of analysis [1].

Why This Matters

For medicinal chemistry campaigns, regioisomeric purity directly affects SAR interpretation: a 4‑yl isomer cannot substitute for a 3‑yl isomer without altering the pharmacophore geometry, making unambiguous structural confirmation essential for reproducible results.

• [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source

Linker Architecture: Aminomethyl Spacer Distinguishes the Compound from Direct Furan‑Pyrazole Methanol Hybrids

Unlike simplified furan‑pyrazole methanols such as (furan‑2‑yl)(1H‑pyrazol‑4‑yl)methanol (CAS 1935862‑19‑3), which connect the two heterocycles via a single carbon atom, the target compound incorporates an aminomethyl (‑CH₂‑NH‑) linker between the furan and pyrazole rings [1][2]. This introduces an additional rotatable bond (4 vs. 2), increases the H‑bond donor count (2 vs. 1), and adds a basic secondary amine centre (pKa ~ 8–9 predicted) that can be protonated at physiological pH [1]. These features enhance aqueous solubility and offer a distinct vector for salt formation or further functionalisation (e.g., amide coupling, sulfonamide formation) [3].

Linker Architecture

Class‑level inference

Target: 4 rot. bonds, 2 H‑bond donors C‑C linked analog: 2 rot. bonds, 1 H‑bond donor

May enable pH‑dependent solubility and dual derivatisation

Experimental logS not available

Evidence Dimension	Linker composition and resulting physicochemical properties
Target Compound Data	Aminomethyl linker; 4 rotatable bonds; 2 H‑bond donors; 4 H‑bond acceptors; MW 207.23 [1]
Comparator Or Baseline	(Furan‑2‑yl)(1H‑pyrazol‑4‑yl)methanol (CAS 1935862‑19‑3): direct C‑C bond; 2 rotatable bonds; 1 H‑bond donor; 3 H‑bond acceptors; MW 164.16 [2]
Quantified Difference	2 additional rotatable bonds; 1 additional H‑bond donor; MW increase of 43.07 g mol⁻¹; predicted ~2‑fold increase in aqueous solubility (class‑level inference; no experimental logS data available).
Conditions	Computed molecular descriptors (PubChem); class‑level aqueous solubility inference based on increased H‑bond donor count and lower logP.

Why This Matters

The aminomethyl linker provides a protonatable site that enables pH‑dependent solubility tuning and salt screening—opportunities unavailable with the simpler C‑C linked analogs—making this compound a more versatile starting point for lead optimisation.

• [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
• [2] PubChem. (2025). Compound Summary for (Furan‑2‑yl)(1H‑pyrazol‑4‑yl)methanol (CAS 1935862‑19‑3). National Center for Biotechnology Information. View Source
• [3] Kuujia. (n.d.). Cas no 1343916‑95‑9 ((5‑{(1‑methyl‑1H‑pyrazol‑3‑yl)aminomethyl}furan‑2‑yl)methanol). Kuujia Database. View Source

Patent Landscape Positioning: The 4‑Yl‑Aminomethyl‑Furan Scaffold Maps to MALT1 and Cardiovascular Indications Not Covered by the 3‑Yl Series

Patent family analysis reveals that pyrazole derivatives bearing 4‑position aminomethyl‑furan substituents (formula (I) scope covering the target compound) are explicitly claimed in MALT1 (mucosa‑associated lymphoid tissue lymphoma translocation protein 1) inhibitor patents assigned to Janssen Pharmaceutica and Hoffmann‑La Roche [1][2]. In contrast, the 3‑yl regioisomer series (CAS 1343916‑95‑9) does not appear as an exemplified substructure in the same MALT1 patent families, suggesting divergent intellectual‑property coverage. The compound also falls within the generic scope of heterocyclyl‑methyl‑substituted pyrazole patents from Bayer AG targeting cardiovascular diseases [3].

Patent Landscape

Supporting evidence

4‑yl scaffold covered by MALT1 (Janssen/Roche) and cardiovascular (Bayer) patent families; 3‑yl not exemplified

Supports IP alignment review

No quantitative freedom‑to‑operate score

Evidence Dimension	Patent family coverage for specific regioisomeric substitution patterns
Target Compound Data	4‑yl aminomethyl‑furan pyrazole: encompassed by MALT1 inhibitor patents (WO2018119036, HK‑1213258‑A1) and cardiovascular patents (WO2000021954) [1][2][3]
Comparator Or Baseline	3‑yl regioisomer (CAS 1343916‑95‑9): No direct patent exemplification identified in MALT1 or cardiovascular patent families.
Quantified Difference	Qualitative difference in patent‑family exemplification coverage; no quantitative freedom‑to‑operate score calculated.
Conditions	Patent database searches across USPTO, WIPO, and Hong Kong Patent Registry.

Why This Matters

For organisations prosecuting chemical matter in the MALT1 or cardiovascular indication space, selecting the 4‑yl regioisomer may provide stronger alignment with existing patent estates, reducing the risk of inventing around protected chemical space.

• [1] Janssen Pharmaceutica NV. (2019). Pyrazole derivatives as MALT1 inhibitors. WO2018119036A1. World Intellectual Property Organization. View Source
• [2] Hoffmann‑La Roche Inc. (2016). Pyrazol derivatives. HK‑1213258‑A1. Hong Kong Patent Registry. View Source
• [3] Bayer AG. (2000). Novel heterocyclyl‑methyl‑substituted pyrazoles and their use for treating cardiovascular diseases. WO2000021954A1. World Intellectual Property Organization. View Source

Vendor Purity Specifications: 95% Minimum Purity Enables Direct Use as a Synthetic Intermediate Without Additional Purification

Multiple vendors list the target compound at a minimum purity of 95% (HPLC), with the 3‑yl regioisomer comparably offered at 95% . Both compounds are available through research chemical suppliers (e.g., Leyan, CymitQuimica, ChemScene), with the 4‑yl variant offered under catalogue numbers such as AKOS013905121 and EN300‑161842 . The 4‑yl compound is currently listed as available, whereas certain vendors have discontinued the 3‑yl variant .

Vendor Purity

Data to verify

Min. 95% HPLC; active multi‑vendor supply for 4‑yl regioisomer; 3‑yl variant discontinued at one supplier

Supports procurement continuity

Supplier‑provided data; independent verification advised

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	Min. purity 95% (HPLC); available from Leyan (Cat. 2013976), CymitQuimica (Cat. 3D‑SDC40251)
Comparator Or Baseline	3‑yl regioisomer: Min. purity 95% (HPLC); Leyan (Cat. 1425651); CymitQuimica lists product as discontinued
Quantified Difference	Identical purity specification (95%); the 4‑yl variant maintains active vendor listings while the 3‑yl variant shows discontinued status at one major supplier.
Conditions	Vendor certificates of analysis; product pages accessed 2026‑05‑01.

Why This Matters

For procurement planning, the active vendor status and multiple sourcing options for the 4‑yl regioisomer reduce supply‑chain risk and ensure continuity for multi‑step synthetic programmes.

Evidence‑Backed Application Scenarios for (5-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}furan-2-yl)methanol

Regioisomerically Defined Starting Material for MALT1‑Inhibitor Medicinal Chemistry Campaigns

Patent families from Janssen and Roche explicitly claim 4‑yl‑aminomethyl‑furan‑pyrazole scaffolds as MALT1 inhibitors for oncology and inflammatory disease indications [1]. Using the target compound as a validated starting scaffold ensures alignment with these patent estates during hit‑to‑lead and lead‑optimisation phases. The 95% minimum purity specification supports direct use in parallel synthesis libraries without additional purification [2]. The regioisomeric integrity (4‑yl, not 3‑yl) is critical for maintaining the pharmacophore geometry required for MALT1 binding as described in the patent disclosures [1].

Key Intermediate for Derivatisation via the Secondary Amine and Primary Alcohol Handles

The compound possesses two chemically orthogonal functional groups: a secondary amine (pKa prediction ~8–9) amenable to amide coupling, sulfonamide formation, or reductive alkylation, and a primary alcohol suitable for esterification, etherification, or oxidation to the corresponding aldehyde/carboxylic acid [1]. This orthogonal reactivity is absent in simpler furan‑pyrazole methanols lacking the aminomethyl linker (e.g., CAS 1935862‑19‑3), which offer only a single alcohol handle [2]. The dual‑handle architecture enables divergent library synthesis from a single common intermediate, accelerating SAR exploration [1].

Physicochemical Probe for Studying Linker Effects in Fragment‑Based Drug Design

With a TPSA of 63.2 Ų, XLogP3‑AA of 0, MW of 207.23, and 2 H‑bond donors, the compound resides within fragment‑like physicochemical space (Rule‑of‑Three compliant) [1]. In contrast, the simplified (furan‑2‑yl)(1H‑pyrazol‑4‑yl)methanol (MW 164.16, 1 H‑bond donor) falls into a lower‑complexity fragment space. Researchers can use the target compound to experimentally quantify the contribution of the aminomethyl spacer to target binding enthalpy/entropy, solubility, and permeability, informing linker‑optimisation strategies in fragment merging [1][2].

Cardiovascular Disease Programme Intermediate with Established Patent Precedent

The compound falls within the generic scope of Bayer’s WO2000021954 patent family, which claims heterocyclyl‑methyl‑substituted pyrazoles as medicaments for cardiovascular diseases [1]. Medicinal chemistry teams pursuing non‑MALT1 cardiovascular targets can leverage the compound as a literature‑known intermediate scaffold with precedent in the cardiovascular patent estate, potentially streamlining freedom‑to‑operate assessments and reducing the need for de novo scaffold design [1][2].

Application

Selection Property

Validation Focus

MALT1 inhibitor medicinal chemistry

4‑yl regioisomeric integrity

Pharmacophore‑patent alignment review

Orthogonal derivatisation

Dual‑handle architecture (amine + alcohol)

Parallel library synthesis feasibility

Fragment‑based design probe

Balanced polarity / fragment‑like profile

Linker contribution to solubility and permeability

Cardiovascular programme intermediate

Patent‑covered scaffold

Freedom‑to‑operate context review

• [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
• [2] PubChem. (2025). Compound Summary for (Furan‑2‑yl)(1H‑pyrazol‑4‑yl)methanol (CAS 1935862‑19‑3). National Center for Biotechnology Information. View Source